Cas no 132806-41-8 (2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride)

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride is a bicyclic amino acid derivative with a constrained ring structure, offering unique steric and electronic properties for pharmaceutical and synthetic applications. Its rigid framework enhances selectivity in drug design, particularly for targeting enzymes or receptors requiring precise spatial orientation. The hydrochloride salt improves solubility and stability, facilitating handling in organic synthesis. This compound serves as a valuable intermediate in medicinal chemistry, enabling the development of novel bioactive molecules, including protease inhibitors and CNS-active agents. Its structural features also support studies in conformational analysis and peptidomimetics. High purity grades are available for research and industrial use.
2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride structure
132806-41-8 structure
Product Name:2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride
CAS No:132806-41-8
MF:C6H10ClNO2
MW:163.602100849152
MDL:MFCD08535213
CID:3708889
PubChem ID:18567880
Update Time:2025-06-28

2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, hydrochloride
    • 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid, hydrochloride (1:1)
    • 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride
    • AKOS016006926
    • 2-azabicyclo[3.1.0]hexane-1-carboxylic acid;hydrochloride
    • CS-M0415
    • CS-15407
    • 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid--hydrogen chloride (1/1)
    • DTXSID20595049
    • C13461
    • 132806-41-8
    • 2-Aza-bicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride
    • EN300-34998
    • 127117-42-4
    • 2-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID HCL
    • DB-338093
    • F2124-0184
    • 2-Azabicyclo[3.1.0]hexane-1-carboxylicacidhydrochloride
    • 965-490-9
    • HFA80641
    • 2-azabicyclo(3.1.0)hexane-1-carboxylic acid hydrochloride
    • MDL: MFCD08535213
    • Inchi: 1S/C6H9NO2.ClH/c8-5(9)6-3-4(6)1-2-7-6;/h4,7H,1-3H2,(H,8,9);1H
    • InChI Key: PKWUOXRBZBQADJ-UHFFFAOYSA-N
    • SMILES: Cl.OC(C12CC1CCN2)=O

Computed Properties

  • Exact Mass: 163.0400063g/mol
  • Monoisotopic Mass: 163.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride Security Information

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Additional information on 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride

Comprehensive Overview of 2-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No. 132806-41-8)

2-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No. 132806-41-8) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a bicyclic amino acid derivative, is widely utilized in drug discovery and development. Its azabicyclo framework makes it a valuable scaffold for designing molecules with potential therapeutic applications, particularly in targeting neurological and metabolic disorders.

The 2-azabicyclo[3.1.0]hexane core is a rigid, three-dimensional structure that enhances binding affinity and selectivity in biological systems. Researchers are increasingly exploring its derivatives for their potential as enzyme inhibitors, receptor modulators, and bioactive intermediates. The hydrochloride salt form improves solubility, making it more suitable for formulation in aqueous-based systems. This property is critical for drug delivery and pharmacokinetic optimization, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride has surged due to their applications in central nervous system (CNS) drug development. With the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are actively investigating bicyclic structures for their ability to cross the blood-brain barrier (BBB). This compound's rigid conformation and hydrogen-bonding capacity make it a promising candidate for CNS-targeted therapies.

Another area of interest is the compound's role in peptide mimetics and protease inhibitors. As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride offers a versatile building block for designing highly specific drug candidates. Its chirality and stereochemical complexity allow for fine-tuning of molecular interactions, a feature highly sought after in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride involves multi-step organic transformations, often employing catalytic asymmetric synthesis or ring-closing metathesis. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are trending topics in chemical research. The compound's high purity and stability under standard conditions further enhance its appeal for industrial-scale production.

In summary, 2-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride (CAS No. 132806-41-8) represents a critical intermediate in modern drug discovery. Its structural uniqueness, bioavailability, and versatility position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications, this compound is poised to remain at the forefront of medicinal chemistry and pharmaceutical innovation.

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